(Z)-2-Cyano-3-(5,6-dimethyl-1-benzofuran-2-yl)-N-methylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(5,6-dimethyl-1-benzofuran-2-yl)-N-methylprop-2-enamide
• InChI: InChI=1S/C15H14N2O2/c1-9-4-11-6-13(19-14(11)5-10(9)2)7-12(8-16)15(18)17-3/h4-7H,1-3H3,(H,17,18)/b12-7-
• InChI Key: LZOIGUCMEIOOBT-GHXNOFRVSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=C2)C=C(C#N)C(=O)NC
• Isomeric SMILES: CC1=CC2=C(C=C1C)OC(=C2)/C=C(/C#N)\C(=O)NC
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

(Z)-2-Cyano-3-(5,6-dimethyl-1-benzofuran-2-yl)-N-methylprop-2-enamide, commonly known as DMF-DCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of the natural product, shikonin, which is found in the roots of the plant lithospermum erythrorhizon. DMF-DCA has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties. In

Scientific Research Applications

Energy Harvesting and Sensing

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Organic Synthesis and Medicinal Chemistry

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